Cas no 13544-66-6 (Methyl 3,4,5-trimethylbenzoate)
13544-66-6 structure
Product Name:Methyl 3,4,5-trimethylbenzoate
CAS No:13544-66-6
MF:C11H14O2
MW:178.227663516998
CID:900697
Update Time:2023-08-03
Methyl 3,4,5-trimethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- 3,4,5-(ch3)3-c6h2-co2ch3
- methyl 3,4,5-trimethylbenzoate
- MMOVUCSZRKTFNP-UHFFFAOYSA-N
- 5-carbomethoxy-1,2,3-trimethylbenzene
- Methyl 3,4,5-trimethylbenzoate
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- Inchi: 1S/C11H14O2/c1-7-5-10(11(12)13-4)6-8(2)9(7)3/h5-6H,1-4H3
- InChI Key: MMOVUCSZRKTFNP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C(C)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Topological Polar Surface Area: 26.3
Methyl 3,4,5-trimethylbenzoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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